Cas no 41261-77-2 (2-[(3-Amino-4-carboxyphenyl)-sulfonyl]-ethanol)

• Product Name: 2-[(3-Amino-4-carboxyphenyl)-sulfonyl]-ethanol
• CAS No: 41261-77-2
• MF: C₉H₁₁NO₅S
• MW: 245.252341508865
• CID: 926795
• PubChem ID: 19827288
• Update Time: 2025-04-19

2-[(3-Amino-4-carboxyphenyl)-sulfonyl]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(3-Amino-4-carboxyphenyl)-sulfonyl]-ethanol
• 2-amino-4-(2-hydroxyethylsulfonyl)benzoic acid
• 2-Amino-4-(2-hydroxyethanesulfonyl)benzoic acid
• 41261-77-2
• DTXSID70600374
• SCHEMBL9339027

• Inchi： 1S/C9H11NO5S/c10-8-5-6(16(14,15)4-3-11)1-2-7(8)9(12)13/h1-2,5,11H,3-4,10H2,(H,12,13)
• InChI Key： ARDMXFUQZAMOBC-UHFFFAOYSA-N
• SMILES： S(CCO)(C1C=CC(C(=O)O)=C(C=1)N)(=O)=O

Computed Properties

• Exact Mass: 245.03579362g/mol
• Monoisotopic Mass: 245.03579362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 126Ų